cis-6-hydroxyhex-3-enoyl-CoA
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Overview
Description
Cis-6-hydroxyhex-3-enoyl-CoA is a 6-hydroxyhex-3-enoyl-CoA.
Scientific Research Applications
Metabolic Fluxes and Enzyme Activities
Metabolic Pathways
cis-6-hydroxyhex-3-enoyl-CoA undergoes distinct metabolic fluxes in comparison to saturated acyl-CoAs. Enzymes like acyl-CoA oxidase and acyl-CoA dehydrogenases show varied activity levels with cis-enoyl-CoAs compared to saturated acyl-CoAs. For instance, cis-5-enoyl-CoAs are metabolized at significantly lower rates than their saturated counterparts (Tserng, Chen, & Jin, 1995).
Enzymatic Processes
The enzyme D-3-hydroxyacyl-CoA dehydratase, crucial for the epimerization of 3-hydroxyacyl-CoA, operates differently on cis- and trans-enoyl-CoAs. This is significant for understanding the biochemical pathways involving this compound (Li, Smeland, & Schulz, 1990).
Stereochemistry and Catalysis
Enoyl-CoA hydratase, which is involved in the hydration of enoyl-CoA compounds, displays selectivity in its reaction process, indicating the importance of stereochemistry in enzyme catalysis relevant to compounds like this compound (Bell et al., 2002).
Role in Fatty Acid Degradation
Peroxisomal Enzymes
The study of peroxisomal enzymes, such as Δ3,Δ2-enoyl-CoA isomerases, highlights their role in fatty acid degradation, including cis-unsaturated fatty acids. These enzymes are essential for converting cis-enoyl-CoA to trans-enoyl-CoA, a crucial step in fatty acid metabolism (Engeland & Kindl, 1991).
Auxiliary Enzymes in Fatty Acid Metabolism
Research has revealed the necessity of auxiliary enzymes like 3-hydroxyacyl-CoA epimerase and 2,4-dienoyl-CoA reductase in the metabolism of polyunsaturated fatty acids, which is crucial for understanding the degradation pathway of compounds like this compound (Chu, Kushner, Cuebas, & Schulz, 1984).
Analytical Techniques and Characterization
- High-Performance Liquid Chromatography (HPLC): HPLC with a chiral separation column has been used to study the stereospecificities of 2-enoyl-CoA hydratases, providing insights into the behavior of substrates and products related to this compound (Tsuchida et al., 2011).
properties
Molecular Formula |
C27H44N7O18P3S |
---|---|
Molecular Weight |
879.7 g/mol |
IUPAC Name |
S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (Z)-6-hydroxyhex-3-enethioate |
InChI |
InChI=1S/C27H44N7O18P3S/c1-27(2,22(39)25(40)30-8-7-17(36)29-9-11-56-18(37)6-4-3-5-10-35)13-49-55(46,47)52-54(44,45)48-12-16-21(51-53(41,42)43)20(38)26(50-16)34-15-33-19-23(28)31-14-32-24(19)34/h3-4,14-16,20-22,26,35,38-39H,5-13H2,1-2H3,(H,29,36)(H,30,40)(H,44,45)(H,46,47)(H2,28,31,32)(H2,41,42,43)/b4-3-/t16-,20-,21-,22+,26-/m1/s1 |
InChI Key |
HZHMFZAKYSAIGU-YINSCCIPSA-N |
Isomeric SMILES |
CC(C)(COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)[C@H](C(=O)NCCC(=O)NCCSC(=O)C/C=C\CCO)O |
Canonical SMILES |
CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CC=CCCO)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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